Cas no 108744-29-2 (5,8-Methanoquinoline,5,8-dihydro-)

• Product Name: 5,8-Methanoquinoline,5,8-dihydro-
• CAS No: 108744-29-2
• MF: C₁₀H₉N
• MW: 143.185162305832
• CID: 128143
• PubChem ID: 13834489
• Update Time: 2025-04-18

5,8-Methanoquinoline,5,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 5,8-Methanoquinoline,5,8-dihydro-
• 5,8-Methanoquinoline,5,8-dihydro-(9CI)
• 3-Azatricyclo[6.2.1.02,7]undeca-2(7),3,5,9-tetraene
• 108744-29-2
• 5,8-Dihydro-5,8-methanoquinoline

• Inchi： 1S/C10H9N/c1-2-9-7-3-4-8(6-7)10(9)11-5-1/h1-5,7-8H,6H2
• InChI Key： SCAVRLDHVKQLSP-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C1C=CC2C1

Computed Properties

• Exact Mass: 143.07357
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 2.22230